Cas no 1156244-75-5 ((2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine)

• Product Name: (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine
• CAS No: 1156244-75-5
• MF: C₁₁H₂₅NO₂
• MW: 203.321703672409
• CID: 5157152
• PubChem ID: 43590638
• Update Time: 2025-05-23

(2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine
• 2-Pentanamine, N-(2-ethoxyethyl)-4-methoxy-4-methyl-
• (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine

• Inchi： 1S/C11H25NO2/c1-6-14-8-7-12-10(2)9-11(3,4)13-5/h10,12H,6-9H2,1-5H3
• InChI Key： SIUVQLWFQNQNMQ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C)NCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 137
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine

Recent Advances in the Study of (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine (CAS: 1156244-75-5): A Comprehensive Research Brief

In recent years, the compound (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine (CAS: 1156244-75-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. Researchers have also explored its stability under various conditions, which is critical for its potential use in drug formulations.

Pharmacological investigations have revealed that (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro studies have demonstrated its ability to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, preliminary in vivo studies have shown promising results in animal models, indicating its efficacy and safety profile.

One of the most exciting developments is the compound's potential use in oncology. Recent findings suggest that (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine may inhibit the growth of certain cancer cell lines by targeting key metabolic pathways. This has sparked interest in further exploring its mechanism of action and potential synergies with existing anticancer agents.

Despite these advancements, challenges remain. The compound's pharmacokinetics and pharmacodynamics require further elucidation to fully understand its therapeutic window and potential side effects. Moreover, scalable synthesis methods need to be developed to facilitate large-scale production for clinical trials.

In conclusion, (2-ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine (CAS: 1156244-75-5) represents a promising candidate for various therapeutic applications. Ongoing research is expected to shed more light on its mechanisms and potential clinical benefits, paving the way for its future development as a novel pharmaceutical agent.